Cas no 1806258-82-1 (2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806258-82-1
• MF: C₈H₆BrF₃N₂O₃
• MW: 315.044051647186
• CID: 4842493
• Update Time: 2025-10-21

2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O3/c1-4-5(2-9)13-3-6(7(4)14(15)16)17-8(10,11)12/h3H,2H2,1H3
• InChI Key： FFEPKIQQTZDQSQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS: 1806258-82-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS: 1806258-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by the presence of bromomethyl, nitro, and trifluoromethoxy functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key applications of 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine lies in its role as a building block for the synthesis of pyridine-based scaffolds. Researchers have utilized its bromomethyl group for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel TRK kinase inhibitors, showcasing its potential in targeted cancer therapies. The electron-withdrawing nitro and trifluoromethoxy groups further enhance the reactivity of the pyridine ring, facilitating subsequent functionalization.

In addition to its synthetic utility, recent investigations have highlighted the compound's role in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine derivatives using 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine as a key intermediate. These derivatives exhibited potent activity against drug-resistant bacterial strains, with minimal cytotoxicity against mammalian cells. The presence of the trifluoromethoxy group was found to significantly improve the compounds' metabolic stability and membrane permeability.

Furthermore, the compound has been employed in the design of positron emission tomography (PET) tracers. A recent publication in the Journal of Labelled Compounds and Radiopharmaceuticals described the incorporation of 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine into a radiolabeled probe for imaging neuroinflammation. The probe demonstrated high selectivity for the translocator protein (TSPO), a biomarker associated with neurodegenerative diseases. This application underscores the compound's potential in diagnostic imaging and theranostics.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine to improve yield and scalability. Recent advances in flow chemistry and catalytic bromination techniques, as reported in Organic Process Research & Development, offer potential solutions to these challenges. Future research directions may include exploring the compound's utility in fragment-based drug discovery and its incorporation into covalent inhibitors targeting cysteine residues in disease-relevant proteins.

In conclusion, 2-(Bromomethyl)-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS: 1806258-82-1) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to diagnostic imaging. Continued exploration of its reactivity and biological activities is expected to yield further innovations in the coming years.